Cas no 2167195-50-6 (3-(dimethylamino)-2-(oxan-4-yl)propanenitrile)

• Product Name: 3-(dimethylamino)-2-(oxan-4-yl)propanenitrile
• CAS No: 2167195-50-6
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• CID: 6615216
• PubChem ID: 132398456
• Update Time: 2023-12-05

3-(dimethylamino)-2-(oxan-4-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(dimethylamino)-2-(oxan-4-yl)propanenitrile
• EN300-1084835
• 2167195-50-6

• Inchi： 1S/C10H18N2O/c1-12(2)8-10(7-11)9-3-5-13-6-4-9/h9-10H,3-6,8H2,1-2H3
• InChI Key： QSAMZQBNRWCXFW-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)C(C#N)CN(C)C

Computed Properties

• Exact Mass: 182.141913202g/mol
• Monoisotopic Mass: 182.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 36.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes